molecular formula C14H15N3O3 B5327816 N-[3-(2-furoylamino)propyl]isonicotinamide

N-[3-(2-furoylamino)propyl]isonicotinamide

Cat. No. B5327816
M. Wt: 273.29 g/mol
InChI Key: HEESHGWGGAWOIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[3-(2-furoylamino)propyl]isonicotinamide, commonly known as FIPI, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. FIPI is a potent inhibitor of phospholipase D (PLD), an enzyme that plays a crucial role in various cellular processes, including membrane trafficking, signal transduction, and cytoskeletal organization.

Scientific Research Applications

FIPI has been extensively used in scientific research due to its ability to selectively inhibit N-[3-(2-furoylamino)propyl]isonicotinamide. This compound is involved in various cellular processes, including vesicle trafficking, exocytosis, and endocytosis. By inhibiting this compound, FIPI can modulate these processes and has been shown to have potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases.

Mechanism of Action

FIPI selectively inhibits N-[3-(2-furoylamino)propyl]isonicotinamide by binding to the catalytic domain of the enzyme. This compound catalyzes the hydrolysis of phosphatidylcholine to generate phosphatidic acid (PA), a lipid second messenger involved in various cellular processes. FIPI inhibits the formation of PA, thereby modulating various cellular processes, including vesicle trafficking, exocytosis, and endocytosis.
Biochemical and Physiological Effects
FIPI has been shown to have various biochemical and physiological effects. It can modulate the levels of phospholipids, including phosphatidic acid and phosphatidylcholine, and alter membrane trafficking and cytoskeletal organization. FIPI has also been shown to have anti-inflammatory effects by modulating the release of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

FIPI has several advantages for lab experiments. It is a potent and selective inhibitor of N-[3-(2-furoylamino)propyl]isonicotinamide, making it a valuable tool for studying the role of this compound in various cellular processes. FIPI is also readily available and can be synthesized in large quantities, making it suitable for high-throughput screening. However, FIPI has some limitations, including its potential off-target effects and its limited solubility in aqueous solutions.

Future Directions

FIPI has several potential future directions. One potential direction is the development of FIPI-based drugs for various diseases, including cancer and Alzheimer's disease. Another direction is the development of new inhibitors of N-[3-(2-furoylamino)propyl]isonicotinamide based on the structure of FIPI. Additionally, FIPI can be used to study the role of this compound in various cellular processes, including vesicle trafficking, exocytosis, and endocytosis, providing new insights into the mechanisms underlying these processes.
Conclusion
In conclusion, this compound, commonly known as FIPI, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. FIPI selectively inhibits phospholipase D, an enzyme that plays a crucial role in various cellular processes. FIPI has been extensively used in scientific research and has several potential future directions, including the development of new drugs for various diseases and the study of the role of this compound in various cellular processes.

Synthesis Methods

The synthesis of FIPI involves the reaction of isonicotinic acid with furoyl chloride in the presence of triethylamine, followed by the reaction of the resulting intermediate with 3-aminopropylamine. The final product is obtained by purification using column chromatography. The synthesis of FIPI has been optimized to increase the yield and purity of the compound, making it readily available for research purposes.

properties

IUPAC Name

N-[3-(furan-2-carbonylamino)propyl]pyridine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15N3O3/c18-13(11-4-8-15-9-5-11)16-6-2-7-17-14(19)12-3-1-10-20-12/h1,3-5,8-10H,2,6-7H2,(H,16,18)(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HEESHGWGGAWOIL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=COC(=C1)C(=O)NCCCNC(=O)C2=CC=NC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

273.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.